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Abstract
Aminodimethylpentafluorophenylsilane, a fluorinated organosilane, presents a unique

combination of properties stemming from its electron-withdrawing pentafluorophenyl group and

its reactive dimethylamino moiety. This guide provides a comprehensive overview of its

physicochemical properties, spectroscopic profile, synthesis, and reactivity. Furthermore, it

explores the potential applications of this and structurally related compounds in the field of drug

development, drawing on the established roles of organofluorine and organosilane compounds

in medicinal chemistry.

Chemical Identity and Physicochemical Properties
Aminodimethylpentafluorophenylsilane, also known by its systematic name N,N,1,1-

tetramethyl-1-(pentafluorophenyl)silanamine, is a specialized chemical compound with the CAS
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number 23761-75-3. Its molecular formula is C10H12F5NSi, corresponding to a molecular

weight of 269.29 g/mol .[1]

While extensive experimental data for this specific compound is not readily available in public

literature, its properties can be inferred from related compounds and computational predictions.

A summary of its key identifiers and predicted physicochemical properties is presented below.

Table 1: Chemical Identifiers and Predicted Physicochemical Properties of

Aminodimethylpentafluorophenylsilane

Property Value Source

CAS Number 23761-75-3 [1]

Molecular Formula C10H12F5NSi [1]

Molecular Weight 269.29 g/mol [1]

IUPAC Name
N,N,1,1-tetramethyl-1-

(pentafluorophenyl)silanamine

Synonyms
Dimethyl[dimethyl(pentafluorop

henyl)silyl]amine
[1]

Predicted Boiling Point Data not available

Predicted Melting Point Data not available

Predicted Density Data not available

Predicted Refractive Index Data not available

Predicted Solubility

Insoluble in water; Soluble in

organic solvents like diethyl

ether

[2]

Note: Predicted values are based on computational models and should be confirmed by

experimental data.

Spectroscopic Profile
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Detailed experimental spectroscopic data for Aminodimethylpentafluorophenylsilane is

scarce. However, based on the known spectral characteristics of related organosilicon and

fluorinated aromatic compounds, the following is a predicted spectroscopic profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a singlet for the two methyl groups

attached to the silicon atom and another singlet for the two methyl groups of the

dimethylamino group. The chemical shifts would be influenced by the electronegativity of the

surrounding atoms.

¹³C NMR: The carbon NMR spectrum would display signals for the methyl carbons attached

to silicon, the methyl carbons of the dimethylamino group, and the carbons of the

pentafluorophenyl ring. The carbon signals of the pentafluorophenyl ring will exhibit coupling

with the fluorine atoms.

¹⁹F NMR: The fluorine-19 NMR spectrum is a key tool for characterizing this compound. It is

expected to show three distinct signals for the ortho, meta, and para fluorine atoms of the

pentafluorophenyl ring, with characteristic coupling patterns.

²⁹Si NMR: The silicon-29 NMR spectrum would provide information about the chemical

environment of the silicon atom.

Infrared (IR) Spectroscopy
The IR spectrum of Aminodimethylpentafluorophenylsilane would likely exhibit

characteristic absorption bands corresponding to:

Si-C stretching vibrations.

C-N stretching vibrations.

Vibrations associated with the pentafluorophenyl group.

C-H stretching and bending vibrations of the methyl groups.

Mass Spectrometry (MS)
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The mass spectrum would show the molecular ion peak (M+) and characteristic fragmentation

patterns, including the loss of methyl groups and fragments corresponding to the

pentafluorophenylsilyl moiety.

Synthesis and Reactivity
Synthesis
A plausible synthetic route to Aminodimethylpentafluorophenylsilane involves the reaction

of chlorodimethylpentafluorophenylsilane with dimethylamine. This is a standard method for the

formation of aminosilanes.

Chlorodimethyl-
pentafluorophenylsilane

Aminodimethyl-
pentafluorophenylsilane

+ 2 (CH3)2NH

Dimethylamine

Dimethylammonium
chloride

+ (CH3)2NH2Cl

Click to download full resolution via product page

Figure 1. Proposed synthesis of Aminodimethylpentafluorophenylsilane.

This reaction is typically carried out in an inert solvent, and a base may be used to scavenge

the hydrogen chloride byproduct.

Reactivity
The reactivity of Aminodimethylpentafluorophenylsilane is dictated by two main features:

the silicon-nitrogen bond and the pentafluorophenyl group.

Silicon-Nitrogen Bond: The Si-N bond is susceptible to cleavage by various reagents,

particularly protic sources like water and alcohols, leading to the formation of silanols or

alkoxysilanes. This reactivity is a key aspect of its utility in synthesis.

Pentafluorophenyl Group: The pentafluorophenyl group is a strong electron-withdrawing

group, which influences the reactivity of the silicon center. It makes the silicon atom more
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electrophilic and susceptible to nucleophilic attack. The aromatic ring itself can undergo

nucleophilic aromatic substitution, although this typically requires harsh conditions.

Applications in Drug Development
The incorporation of fluorine and silicon into drug candidates is a well-established strategy in

medicinal chemistry to enhance various properties.[3][4]

Role of Fluorine in Medicinal Chemistry
The introduction of fluorine atoms or fluorine-containing groups like the pentafluorophenyl

group can significantly impact a molecule's:

Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolism,

increasing the drug's half-life.

Lipophilicity: Fluorination can increase lipophilicity, which can affect absorption, distribution,

and cell membrane permeability.

Binding Affinity: The electronegativity of fluorine can lead to favorable interactions with

biological targets, enhancing binding affinity.

pKa: The presence of fluorine can alter the acidity or basicity of nearby functional groups.

Role of Silanes in Drug Development
Silicon-containing compounds have been explored for various therapeutic applications. The

ability of silanes to act as bioisosteres for carbon and to modulate physicochemical properties

makes them attractive for drug design.

Potential of Aminodimethylpentafluorophenylsilane in
Drug Discovery
While specific applications of Aminodimethylpentafluorophenylsilane in drug development

are not yet widely reported, its structural features suggest several potential uses:

Building Block for Novel Scaffolds: It can serve as a versatile building block for the synthesis

of more complex fluorinated organosilicon compounds with potential biological activity.
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Derivatization Agent: The reactive amino group allows for its conjugation to other molecules,

potentially to improve their pharmacokinetic properties.

Pro-drug Strategies: The labile Si-N bond could be exploited in pro-drug design, where the

active compound is released upon cleavage of this bond under physiological conditions.

Experimental Protocols
General Characterization Workflow
A standard workflow for the characterization of a synthesized batch of

Aminodimethylpentafluorophenylsilane would involve the following steps:

Synthesized Product

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F, ²⁹Si) IR Spectroscopy Mass Spectrometry

Data Analysis & Structure Confirmation

Purity Assessment
(e.g., GC-MS, HPLC)

Characterized Compound

Click to download full resolution via product page

Figure 2. General workflow for the characterization of

Aminodimethylpentafluorophenylsilane.

Step-by-Step Methodology:
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NMR Spectroscopy: Dissolve a small sample of the compound in a suitable deuterated

solvent (e.g., CDCl₃). Acquire ¹H, ¹³C, ¹⁹F, and ²⁹Si NMR spectra to confirm the presence of

all expected functional groups and their connectivity.

IR Spectroscopy: Obtain the infrared spectrum of the neat liquid or a solution to identify

characteristic vibrational frequencies.

Mass Spectrometry: Analyze the sample using a mass spectrometer (e.g., using electron

ionization) to determine the molecular weight and fragmentation pattern.

Purity Assessment: Employ techniques like Gas Chromatography-Mass Spectrometry (GC-

MS) or High-Performance Liquid Chromatography (HPLC) to assess the purity of the

synthesized compound.

Conclusion
Aminodimethylpentafluorophenylsilane is a fascinating molecule with significant potential in

synthetic chemistry and, by extension, in the development of new therapeutic agents. Its

unique combination of a reactive aminosilane functionality and an electron-deficient aromatic

system provides a rich platform for further chemical exploration. As the demand for novel drug

candidates with improved pharmacological profiles continues to grow, the strategic

incorporation of elements like fluorine and silicon, as exemplified in this compound, will

undoubtedly play an increasingly important role. Further research to fully elucidate the

experimental physicochemical properties and explore the reactivity of

Aminodimethylpentafluorophenylsilane is warranted and is expected to unlock new

avenues in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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